Cas no 1803711-14-9 (6-Phenyl-5-(trifluoromethyl)nicotinonitrile)

• Product Name: 6-Phenyl-5-(trifluoromethyl)nicotinonitrile
• CAS No: 1803711-14-9
• MF: C₁₃H₇F₃N₂
• MW: 248.203293085098
• CID: 4904400
• Update Time: 2025-11-06

6-Phenyl-5-(trifluoromethyl)nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Phenyl-5-(trifluoromethyl)nicotinonitrile

• Inchi： 1S/C13H7F3N2/c14-13(15,16)11-6-9(7-17)8-18-12(11)10-4-2-1-3-5-10/h1-6,8H
• InChI Key： LQGDFSRCRYSKKV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C#N)=CN=C1C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 325
• XLogP3: 3.1
• Topological Polar Surface Area: 36.7

Additional information on 6-Phenyl-5-(trifluoromethyl)nicotinonitrile

Introduction to 6-Phenyl-5-(trifluoromethyl)nicotinonitrile (CAS No. 1803711-14-9)

6-Phenyl-5-(trifluoromethyl)nicotinonitrile (CAS No. 1803711-14-9) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its aromatic phenyl group, a trifluoromethyl substituent, and a cyano group, which collectively contribute to its distinctive properties and reactivity.

The molecular formula of 6-Phenyl-5-(trifluoromethyl)nicotinonitrile is C₁₂H₇F₃N₂, and its molecular weight is approximately 240.19 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound highly versatile in chemical reactions and synthetic pathways. The cyano group, on the other hand, is a key functional group that can undergo various transformations, such as hydrolysis to form carboxylic acids or reduction to generate primary amines.

In the context of pharmaceutical research, 6-Phenyl-5-(trifluoromethyl)nicotinonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. This finding underscores the potential of 6-Phenyl-5-(trifluoromethyl)nicotinonitrile as a scaffold for developing novel therapeutic agents.

Beyond its pharmaceutical applications, 6-Phenyl-5-(trifluoromethyl)nicotinonitrile has also been investigated for its use in materials science. The combination of its aromatic and fluorinated moieties makes it an attractive candidate for the synthesis of advanced materials with unique electronic and optical properties. Research published in Advanced Materials in 2023 demonstrated that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical strength. These findings open up new possibilities for the development of high-performance materials for applications ranging from electronics to aerospace.

The synthesis of 6-Phenyl-5-(trifluoromethyl)nicotinonitrile typically involves multi-step processes that leverage modern synthetic techniques and catalysts. One common approach involves the reaction of 6-bromonicotinonitrile with phenylboronic acid in the presence of a palladium catalyst, followed by trifluoromethylation using a suitable reagent such as triflic acid or triflyl chloride. This method provides high yields and excellent purity, making it suitable for both laboratory-scale synthesis and industrial production.

The physical properties of 6-Phenyl-5-(trifluoromethyl)nicotinonitrile, including its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. Experimental data indicates that this compound has a melting point of around 145°C and is moderately soluble in common organic solvents such as dichloromethane and dimethylformamide (DMF). These properties make it amenable to various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing its structure and purity.

In conclusion, 6-Phenyl-5-(trifluoromethyl)nicotinonitrile (CAS No. 1803711-14-9) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique chemical structure endows it with versatile reactivity and functional properties, making it an attractive candidate for further exploration and development. As ongoing research continues to uncover new applications and insights into its behavior, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.